(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid

• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid
• InChI: InChI=1S/C14H19NO5/c1-9(2)20-8-13(17)15-12(14(18)19)7-10-3-5-11(16)6-4-10/h3-6,9,12,16H,7-8H2,1-2H3,(H,15,17)(H,18,19)/t12-/m0/s1
• InChI Key: LDLJKDLVUSVMBU-LBPRGKRZSA-N
• Canonical SMILES: CC(C)OCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
• Isomeric SMILES: CC(C)OCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O
• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol
• CAS RN: 1922901-85-6

Description

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid, also known as IPPA, is a synthetic compound that has gained significant attention in the field of scientific research. IPPA is a derivative of tyrosine and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid is not fully understood. However, it has been suggested that this compound exerts its effects by modulating the activity of various enzymes and signaling pathways. It has been found to inhibit the activity of tyrosine kinases and phosphatases, which play a crucial role in cell signaling and growth. This compound has also been found to modulate the activity of various transcription factors, which regulate gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and suppress angiogenesis. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. It has been suggested that this compound exerts its effects by modulating the activity of various enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for the development of new drugs for the treatment of cancer. This compound has also been found to exhibit neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases. However, there are some limitations associated with the use of this compound in lab experiments. One of the major limitations is the lack of understanding of its mechanism of action. This makes it difficult to predict its effects on different cell types and in different disease models.

Future Directions

There are several future directions for research on (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid. One of the major areas of interest is the development of new drugs for the treatment of cancer. This compound has been found to inhibit the growth of cancer cells, and further research is needed to determine its efficacy in different cancer types. Another area of interest is the development of new drugs for the treatment of neurodegenerative diseases. This compound has been found to exhibit neuroprotective effects, and further research is needed to determine its potential as a therapeutic agent. Additionally, further research is needed to understand the mechanism of action of this compound and its effects on different cell types and in different disease models.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of scientific research. It has been found to exhibit various biochemical and physiological effects and has potential applications in the development of new drugs for the treatment of cancer and neurodegenerative diseases. Further research is needed to understand its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid can be synthesized through the reaction between tyrosine and 2-(2-chloroethoxy)acetic acid. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is the development of new drugs for the treatment of cancer. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.